Cas no 2639419-28-4 (tert-butyl 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoate)

• Product Name: tert-butyl 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoate
• CAS No: 2639419-28-4
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 5641328
• PubChem ID: 165897161
• Update Time: 2025-09-20

tert-butyl 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoate Chemical and Physical Properties

Names and Identifiers

• 2639419-28-4
• EN300-28229964
• tert-butyl 4-{[(1H-1,2,4-triazol-1-yl)methyl]amino}benzoate
• tert-butyl 4-{(1H-1,2,4-triazol-1-yl)methylamino}benzoate

• Inchi： 1S/C14H18N4O2/c1-14(2,3)20-13(19)11-4-6-12(7-5-11)16-10-18-9-15-8-17-18/h4-9,16H,10H2,1-3H3
• InChI Key： XLFCKOMTZMCYBC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NCN1C=NC=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 274.14297583g/mol
• Monoisotopic Mass: 274.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69Ų